Cas no 827347-69-3 (Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]-)
![Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]- structure](https://www.kuujia.com/scimg/cas/827347-69-3x500.png)
827347-69-3 structure
Product name:Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]-
Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]-
- 4-[4-(2-phenyl-1H-indol-3-yl)-1,5-dihydro-1,5-benzodiazepin-2-ylidene]cyclohexa-2,5-dien-1-one
- DTXSID00836785
- 4-[4-(2-Phenyl-1H-indol-3-yl)-1,5-dihydro-2H-1,5-benzodiazepin-2-ylidene]cyclohexa-2,5-dien-1-one
- 827347-69-3
-
- Inchi: InChI=1S/C29H21N3O/c33-21-16-14-19(15-17-21)26-18-27(31-25-13-7-6-12-24(25)30-26)28-22-10-4-5-11-23(22)32-29(28)20-8-2-1-3-9-20/h1-18,31-33H
- InChI Key: JRLBCXCVNLZPKX-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C4=CC(=NC5=CC=CC=C5N4)C6=CC=C(C=C6)O
Computed Properties
- Exact Mass: 427.168462302g/mol
- Monoisotopic Mass: 427.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4Ų
- XLogP3: 6.3
Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]- Related Literature
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Kui Chen,Meimei Bao,Alexandra Muñoz Bonilla,Weidong Zhang,Gaojian Chen Polym. Chem., 2016,7, 2565-2572
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Violetta Olszowka,Larisa Tsarkova Soft Matter, 2009,5, 812-819
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Zhangqin Shi,WenYao Guo J. Mater. Chem. A, 2021,9, 21057-21070
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Krzysztof Zawada,Sebastian Kowalczyk,Andrzej Plichta,Jan Jaczewski,Tomasz Zabielski RSC Adv., 2022,12, 3406-3415
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Feng Shao,Jia Li,Jia-Ping Tong,Jian Zhang,Ming-Guang Chen,Zhiping Zheng,Rong-Bin Huang,Lan-Sun Zheng,Jun Tao Chem. Commun., 2013,49, 10730-10732
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